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Introduction

Ac-YVAD-CHO, also known as N-Ac-Tyr-Val-Ala-Asp-CHO, is a synthetic tetrapeptide aldehyde
that acts as a potent, reversible, and selective inhibitor of caspase-1.[1][2] Caspase-1, formerly
known as Interleukin-1(3 Converting Enzyme (ICE), is a critical cysteine protease that plays a
central role in the innate immune response.[1] It is responsible for the proteolytic cleavage and
activation of the pro-inflammatory cytokines interleukin-1f (IL-1() and interleukin-18 (IL-18).[1]
Furthermore, caspase-1 activation can lead to a form of inflammatory programmed cell death
known as pyroptosis. By inhibiting caspase-1, Ac-YVAD-CHO effectively blocks the maturation
and release of these key cytokines, making it an invaluable tool for studying inflammatory
processes and for the preclinical evaluation of anti-inflammatory therapeutic strategies.

These application notes provide a comprehensive overview of the in vivo use of Ac-YVAD-CHO
in various animal models, summarizing key quantitative data and providing detailed
experimental protocols to guide researchers in their study design.

Mechanism of Action: The Inflammasome Pathway

Ac-YVAD-CHO exerts its effects by targeting caspase-1 within a large multiprotein complex
called the inflammasome. The canonical inflammasome pathway is typically a two-step
process. First, a "priming" signal, often from microbial products like lipopolysaccharide (LPS),
leads to the upregulation of inflammasome components and the inactive precursors, pro-IL-1[3
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and pro-1L-18. The second step involves the assembly of the inflammasome complex, which
recruits and activates pro-caspase-1. Ac-YVAD-CHO intervenes at this stage, inhibiting the
active caspase-1 and preventing the downstream inflammatory cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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